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Compound of Interest

Compound Name: Quinic acid-13C3

Cat. No.: B12413527

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Quinic acid-13C3. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound in a laboratory
setting.

Personal Protective Equipment (PPE)

When handling Quinic acid-13C3, it is imperative to use appropriate personal protective
equipment to prevent exposure. The required PPE is summarized in the table below.
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PPE Category

Item

Specification

Rationale

Eye Protection

Safety glasses with
side shields, chemical
splash goggles, or a

full face shield.

Must comply with
OSHA 29 CFR
1910.133 or European
Standard EN166.[1]

Protects against eye
irritation or serious
eye damage from dust

particles or splashes.

[1](2]

Hand Protection

Chemical-resistant

gloves.

Nitrile or other
impervious gloves are
suitable.[2] Tested
according to EN 374.

[3]

Prevents skin contact,
which can cause

irritation.[4]

Body Protection

Laboratory coat, long-
sleeved shirt and long
pants, or a protective

suit.

Sturdy material, free

of holes and tears.[5]

Minimizes skin
exposure to the

compound.[6]

Respiratory Protection

Dust mask or a

respirator.

Use a two-strap
respirator with P100
filters for dust or

aerosols.[6]

Required when there
is a risk of inhaling
dust, especially during
spill cleanup or when

handling powders.[4]

Foot Protection

Closed-toe shoes.

Chemical-resistant
boots may be
necessary for large-
scale operations or

spill response.[6]

Protects feet from
spills and falling

objects.

Hazard Identification and First Aid

Quinic acid is classified as a hazardous substance that can cause irritation to the eyes, skin,

and respiratory system.[4] The table below summarizes the potential hazards and

corresponding first aid measures.
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Hazard

Description

First Aid Measures

Eye Contact

Causes serious eye irritation.

[1]2]

Immediately flush eyes with
plenty of fresh, running water
for at least 15 minutes, holding
the eyelids open.[1][4] If
irritation persists, seek medical
attention.[1][2]

Skin Contact

May cause skin irritation or

inflammation upon contact.[4]

Immediately remove all
contaminated clothing.[4]
Wash the affected skin area
with soap and running water.
[4] If irritation persists, seek

medical advice.[1]

May cause respiratory system

Remove the individual from the

contaminated area to fresh air.

Inhalation T [4] Keep the person warm and
irritation.[4] )
at rest.[4] Seek medical
attention if symptoms occur.[1]
» Rinse the mouth with water.[3]
Not classified as harmful by ) N
) ) ) o Do not induce vomiting. Seek
Ingestion ingestion, but it is best to

avoid.[4]

medical advice if feeling

unwell.[3]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of Quinic acid-

13C3 and ensure the safety of laboratory personnel.
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Aspect Procedure

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of

Handling .
dust.[1] Avoid all personal contact.[4] Wash
hands thoroughly after handling.[1][2]
Store in a tightly closed container in a dry and
Storage well-ventilated place.[1] Keep away from

oxidizing agents, heat, and direct sunlight.[1]

Spill and Disposal Plan

In the event of a spill, prompt and appropriate action is necessary to prevent contamination and
exposure. All waste must be handled in accordance with local, state, and federal regulations.[4]

Action Procedure

Clean up spills immediately.[4] Avoid breathing
i i dust and contact with skin and eyes.[4] Sweep
Minor Spill _ _ o _
up the solid material and place it into a suitable,

labeled container for disposal.[1]

Evacuate the area and alert emergency
] ) responders.[4] Wear appropriate PPE, including
Major Spill ) ) ]
respiratory protection.[4] Prevent the material

from entering drains or waterways.[4]

Dispose of waste in accordance with all

applicable local, state, and federal regulations.
Disposal [4] Consult with your institution's environmental

health and safety department for specific

guidance.

Experimental Workflow

The following diagram illustrates a standard workflow for handling Quinic acid-13C3 in a
research setting, from receiving the compound to its final disposal.
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Standard workflow for handling Quinic acid-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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